2-Chlorobenzo[d]thiazole-6-carboxamide

• Molecular Formula: C8H5ClN2OS
• Molecular Weight: 212.66 g/mol
• IUPAC Name: 2-chloro-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C8H5ClN2OS/c9-8-11-5-2-1-4(7(10)12)3-6(5)13-8/h1-3H,(H2,10,12)
• InChI Key: IGDWPNCKFZBVEC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C(=O)N)SC(=N2)Cl

Description

2-Chlorobenzo[d]thiazole-6-carboxamide is a benzothiazole derivative characterized by a chlorine substituent at position 2 and a carboxamide group at position 6 of the heterocyclic ring. This structural motif is critical for its biological activity, particularly in targeting proteins such as heat shock protein 90 (Hsp90) and kinases. The compound’s synthesis typically involves coupling reactions or halogenation of precursor benzothiazole scaffolds, as seen in analogs like 2-bromo- and 2-amino-substituted derivatives .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural analogs of 2-chlorobenzo[d]thiazole-6-carboxamide, emphasizing substituent variations, synthetic yields, purity, and biological activities:

Compound Name	Position 2 Substituent	Position 6 Substituent	Yield (%)	HPLC Purity (%)	Key Biological Activity	Reference ID
2-Chlorobenzo[d]thiazole-6-carboxamide	Chlorine	Carboxamide	N/A	N/A	Not explicitly reported
2-Bromo-N-(4-chlorophenyl)benzo[d]thiazole-6-carboxamide (7)	Bromine	Carboxamide (4-chlorophenyl)	N/A	N/A	Hsp90 C-terminal inhibition
2-Amino-N-(4-chlorophenyl)benzo[d]thiazole-6-carboxamide (6)	Amino	Carboxamide (4-chlorophenyl)	N/A	99.9	Intermediate for brominated analogs
2-(3-Carbamoylpiperidin-1-yl)-N-(4-chlorophenyl)benzo[d]thiazole-6-carboxamide (8l)	3-Carbamoylpiperidinyl	Carboxamide (4-chlorophenyl)	65	99.9	Hsp90 inhibition (IC₅₀ ~1.2 μM)
2-Amino-N-(3,4-dichlorobenzyl)benzo[d]thiazole-6-carboxamide (4d)	Amino	Carboxamide (3,4-dichlorobenzyl)	61	N/A	Pteridine reductase-1 inhibition
2-Acetamido-N-[2-(pyridin-2-ylamino)ethyl]benzo[d]thiazole-6-carboxamide (23)	Acetamido	Carboxamide (pyridinylethyl)	32	N/A	BRAFV600E kinase inhibition (IC₅₀ = 7.9 μM)

Key Observations:

For example, brominated derivative 7 is a precursor for potent Hsp90 inhibitors . Amino Groups: 2-Amino derivatives (e.g., 6, 4d) exhibit divergent activities, with 4d showing anti-parasitic activity against Trypanosomatids (pteridine reductase-1 inhibition) . Piperidinyl/Acetamido Groups: Bulky substituents like 3-carbamoylpiperidinyl (8l) or acetamido (23) improve selectivity and potency, as seen in Hsp90 and kinase inhibition .

Synthetic Efficiency :

• Yields vary significantly (29–89%) depending on substituent complexity. For instance, piperidinyl-substituted 8l and 8n show 65% and 29% yields, respectively, due to steric challenges in coupling reactions .
• HPLC purity exceeds 95% for most analogs, ensuring reliable biological testing .

Biological Relevance :

• Hsp90 Inhibitors : Derivatives like 8l and 7 target the Hsp90 C-terminal domain, a strategy to avoid hepatotoxicity associated with N-terminal inhibitors .
• Kinase Inhibitors : Acetamido-substituted 23 demonstrates BRAFV600E inhibition, highlighting the scaffold’s versatility in oncology .

Structural and Functional Insights

• Positional Isomerism : describes 6-chlorobenzo[d]thiazole-2-carboxylic acid, a positional isomer with chlorine at position 6 and a carboxylic acid at position 2. This inversion reduces bioactivity compared to 2-chloro-6-carboxamide derivatives, underscoring the importance of substitution patterns .
• Carboxamide vs. Ester Derivatives : Methyl/ethyl esters (e.g., ) lack the carboxamide’s hydrogen-bonding capacity, reducing target affinity compared to analogs like 8l or 4d .